Cas no 106476-71-5 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-diethyl-1-b-D-glucopyranosyl-)

106476-71-5 structure
Product name:2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-diethyl-1-b-D-glucopyranosyl-
2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-diethyl-1-b-D-glucopyranosyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-diethyl-1-b-D-glucopyranosyl-
- barbital N-glucoside
- 5,5-diethyl-1-(beta-D-glucopyranosyl)pyrimidine-2,4,6(1H,3H,5H)-trione
- 5,5-Diethyl-1-beta-D-glucopyranosylbarbituric acid
- Barbituric acid, 5,5-diethyl-1-beta-D-glucopyranosyl-
- 5,5-diethyl-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-1,3-diazinane-2,4,6-trione
- DTXSID40910013
- 106476-71-5
- 5,5-Diethyl-3-hexopyranosyl-6-hydroxypyrimidine-2,4(3H,5H)-dione
-
- Inchi: InChI=1S/C14H22N2O8/c1-3-14(4-2)11(21)15-13(23)16(12(14)22)10-9(20)8(19)7(18)6(5-17)24-10/h6-10,17-20H,3-5H2,1-2H3,(H,15,21,23)/t6-,7-,8+,9-,10-/m1/s1
- InChI Key: ALDUFTZQPLCBID-HOTMZDKISA-N
- SMILES: OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](N2C(=O)NC(=O)C(CC)(CC)C2=O)O1
Computed Properties
- Exact Mass: 346.13766
- Monoisotopic Mass: 346.137616
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 157
- XLogP3: -1.5
Experimental Properties
- Density: 1.459
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.571
- PSA: 156.63
2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-diethyl-1-b-D-glucopyranosyl- Related Literature
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Timothy J. Boyle,Mark A. Rodriguez,Todd M. Alam Dalton Trans., 2003, 4598-4603
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Hendrik Leopold,Thomas Strassner Dalton Trans., 2017,46, 7800-7812
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Minjie Shi,Bei Wang,Cong Chen,Junwei Lang,Chao Yan J. Mater. Chem. A, 2020,8, 24635-24644
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Yu shen Liu,Guofeng Yang,Feng Xie,Chun Zhu,Yingzhou Yu,Xiumei Zhang,Naiyan Lu,Yueke Wang,Guoqing Chen Nanoscale Adv., 2021,3, 2649-2656
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Fan Wang,Kai Li,Jingjing Li,Lawrence M. Wolf,Kai Liu,Hongjie Zhang Nanoscale, 2019,11, 16658-16666
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